Cas no 1805051-84-6 (2-Chloro-3-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805051-84-6
• MF: C₈H₃ClF₂N₂O
• MW: 216.572027444839
• CID: 4808412
• Update Time: 2023-08-18

2-Chloro-3-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3ClF2N2O/c9-7-6(2-12)5(8(10)11)1-4(3-14)13-7/h1,3,8H
• InChI Key： TXCFQRKEIQVNCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=CC(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8